Cas no 334503-95-6 (<br>2-[5-(2-Bromo-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(2,3-dimethyl-phenyl )-acetamide)

• Product Name: <br>2-[5-(2-Bromo-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(2,3-dimethyl-phenyl )-acetamide
• CAS No: 334503-95-6
• MF: C₁₈H₁₆BrN₃O₂S
• MW: 418.307541847229
• CID: 3069852
• PubChem ID: 650192
• Update Time: 2025-05-24

<br>2-[5-(2-Bromo-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(2,3-dimethyl-phenyl )-acetamide Chemical and Physical Properties

Names and Identifiers

• <br>2-[5-(2-Bromo-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(2,3-dimethyl-phenyl )-acetamide
• 334503-95-6
• ZFA26068
• 2-[5-(2-Bromo-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(2,3-dimethyl-phenyl)-acetamide
• AKOS000566793
• CHEMBL1431877
• MLS000030785
• AG-690/12870793
• 2-{[5-(2-BROMOPHENYL)-1,3,4-OXADIAZOL-2-YL]SULFANYL}-N-(2,3-DIMETHYLPHENYL)ACETAMIDE
• MLS002536060
• HMS2287P22
• SMR000009933
• 2-((5-(2-Bromophenyl)-1,3,4-oxadiazol-2-yl)thio)-N-(2,3-dimethylphenyl)acetamide

• MDL： MFCD01542042
• Inchi： 1S/C18H16BrN3O2S/c1-11-6-5-9-15(12(11)2)20-16(23)10-25-18-22-21-17(24-18)13-7-3-4-8-14(13)19/h3-9H,10H2,1-2H3,(H,20,23)
• InChI Key： HJWJUHSIJAFTIB-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C1=NN=C(O1)SCC(NC1C=CC=C(C)C=1C)=O

Computed Properties

• Exact Mass: 417.01466Da
• Monoisotopic Mass: 417.01466Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 93.3Ų

Additional information on <br>2-[5-(2-Bromo-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(2,3-dimethyl-phenyl )-acetamide

Compound CAS No. 334503-95-6: 2-[5-(2-Bromo-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(2,3-dimethyl-phenyl)-acetamide

The compound with CAS No. 334503-95-6, known as 2-[5-(2-Bromo-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(2,3-dimethyl-phenyl)-acetamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its complex structure, which includes a [1,3,4]oxadiazole ring system and a bromophenyl substituent. The molecule's unique architecture makes it an intriguing subject for research in drug design and advanced materials.

Recent studies have highlighted the importance of oxadiazole-containing compounds in medicinal chemistry due to their ability to modulate biological activities. The presence of the bromophenyl group in this compound adds further complexity and functionality to its structure. This group is known to enhance the molecule's stability and bioavailability, making it a promising candidate for drug delivery systems.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have explored various pathways to optimize the synthesis of [1,3,4]oxadiazole derivatives, focusing on improving yield and purity. The use of transition metal catalysts has been particularly effective in facilitating key transformations in the synthesis process.

In terms of applications, this compound has shown potential in the development of anticancer agents and neuroprotective drugs. Its ability to interact with specific biological targets has been validated through in vitro and in vivo studies. Furthermore, the compound's structural versatility allows for modifications that could expand its utility in other therapeutic areas.

From a materials science perspective, the compound's electronic properties make it a candidate for use in advanced polymers and optoelectronic devices. The incorporation of the oxadiazole ring into polymer backbones has been shown to enhance their conductivity and stability under various environmental conditions.

Recent advancements in computational chemistry have enabled researchers to model the behavior of this compound at the molecular level. These simulations provide insights into its electronic structure and reactivity, aiding in the design of more efficient derivatives.

In conclusion, the compound with CAS No. 334503-95-6 represents a significant advancement in organic chemistry. Its unique structure and versatile properties position it as a valuable tool in both medicinal and materials science research. Continued exploration into its synthesis, properties, and applications will undoubtedly yield further breakthroughs in these fields.